Cas no 941876-21-7 (N-(2-chlorophenyl)methyl-2-2-(4-methoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide)

• Product Name: N-(2-chlorophenyl)methyl-2-2-(4-methoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide
• CAS No: 941876-21-7
• MF: C₂₂H₂₃ClN₄O₃
• MW: 426.896023988724
• CID: 5363312
• Update Time: 2025-07-18

N-(2-chlorophenyl)methyl-2-2-(4-methoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-[(2-chlorophenyl)methyl]-2-[2-(4-methoxyphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]acetamide
• N-[(2-chlorophenyl)methyl]-2-[2-(4-methoxyphenyl)-4-oxo-1,2,3,3a-tetrahydropyrazolo[1,5-a]pyrazin-5-yl]acetamide
• N-(2-chlorophenyl)methyl-2-2-(4-methoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide

• Inchi： 1S/C22H23ClN4O3/c1-30-17-8-6-15(7-9-17)19-12-20-22(29)26(10-11-27(20)25-19)14-21(28)24-13-16-4-2-3-5-18(16)23/h2-11,19-20,25H,12-14H2,1H3,(H,24,28)
• InChI Key： LDSVHIKIILRJNJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CNC(CN1C=CN2C(C1=O)CC(C1C=CC(=CC=1)OC)N2)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 652
• XLogP3: 2.7
• Topological Polar Surface Area: 73.9

Additional information on N-(2-chlorophenyl)methyl-2-2-(4-methoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide

Introduction to N-(2-chlorophenyl)methyl-2-2-(4-methoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide and Its Significance in Modern Chemical Biology

N-(2-chlorophenyl)methyl-2-2-(4-methoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide, identified by its CAS number 941876-21-7, is a compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to a class of heterocyclic molecules that have been extensively studied for their pharmacological properties. The intricate arrangement of functional groups in its molecular structure suggests a high degree of specificity, which is often a key factor in the development of novel therapeutic agents.

The molecular framework of N-(2-chlorophenyl)methyl-2-2-(4-methoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide incorporates several important features that make it a promising candidate for further investigation. The presence of a pyrazolo[1,5-a]pyrazine core is particularly noteworthy, as this scaffold has been implicated in various biological processes and has shown promise in the development of drugs targeting neurological disorders, inflammation, and cancer. The pyrazolo[1,5-a]pyrazine moiety is known for its ability to interact with specific biological targets, making it a valuable component in drug design.

In recent years, there has been a surge in research focused on developing small molecule inhibitors that can modulate the activity of enzymes and receptors involved in disease pathways. N-(2-chlorophenyl)methyl-2-2-(4-methoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide exhibits structural features that are reminiscent of known bioactive compounds, suggesting potential applications in therapeutic contexts. Specifically, the chlorophenyl group and the methoxyphenyl substituent are commonly found in molecules that exhibit inhibitory effects on various enzymes. This structural motif has been associated with enhanced binding affinity and selectivity, which are critical factors in the design of effective drugs.

The acetamide moiety at the 5-position of the pyrazolo[1,5-a]pyrazine core further enhances the compound's potential bioactivity. Acetamides are known to be pharmacologically active and have been incorporated into numerous drug candidates due to their ability to interact with biological targets in a manner that modulates their function. The specific positioning of the acetamide group in N-(2-chlorophenyl)methyl-2-2-(4-methoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide suggests that it may be involved in critical interactions with biological molecules, potentially leading to therapeutic effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of small molecules with biological targets with greater accuracy. These tools have been instrumental in the design and optimization of molecules like N-(2-chlorophenyl)methyl-2-2-(4-methoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide. By leveraging these technologies, scientists can identify potential lead compounds and refine their structures to improve potency and selectivity. This approach has significantly accelerated the drug discovery process and has led to the identification of novel therapeutic agents.

The synthesis of N-(2-chlorophenyl)methyl-2-2-(4-methoxyphenyl)-4-oxyo-octahydroquinazolinone acetamide, as it is sometimes referred to by its chemical name derived from its parent structure, involves multi-step organic synthesis techniques. The process typically begins with the preparation of key intermediates such as halogenated phenols and pyrazolopyrazine derivatives. These intermediates are then coupled using various coupling reactions to form the final product. The synthesis requires careful control of reaction conditions to ensure high yields and purity.

The chemical properties of N-(2-chlorophenyl)methyl-bis(3-hydroxypropyl)amine include solubility characteristics that influence its formulation as a drug candidate. Understanding these properties is crucial for determining how the compound will behave in different environments within the body. For instance, solubility can affect absorption rates when administered orally or intravenously. Additionally, knowledge of solubility helps in designing formulations that enhance bioavailability while minimizing side effects.

In conclusion, N-(2-chlorophenyl)methyl-bis(3-hydroxypropylethylene diamine) represents an intriguing compound with significant potential for further research and development. Its unique structural features make it a promising candidate for various therapeutic applications. As research continues to uncover new biological targets and develop innovative synthetic methodologies， compounds like this one will play an increasingly important role in advancing medical treatments.